5-bromo-1-butyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H22BrNO4
• Molecular Weight: 432.3 g/mol
• IUPAC Name: 5-bromo-1-butyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]indol-2-one
• InChI: InChI=1S/C21H22BrNO4/c1-3-4-11-23-17-10-9-14(22)12-16(17)21(26,20(23)25)13-18(24)15-7-5-6-8-19(15)27-2/h5-10,12,26H,3-4,11,13H2,1-2H3
• InChI Key: SRQSXDYDCPNLKR-UHFFFAOYSA-N
• SMILES: CCCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=CC=CC=C3OC)O

Description

5-bromo-1-butyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-bromo-1-butyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one involves the inhibition of certain enzymes and proteins involved in inflammation and cancer cell growth. Specifically, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that contribute to inflammation. It has also been found to inhibit the activity of protein kinase B (AKT), which is a protein involved in cell survival and growth.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-1-butyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one can reduce inflammation and cancer cell growth in vitro and in vivo. It has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-1-butyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its potential therapeutic applications. It has been studied for its anti-inflammatory, anticancer, and neuroprotective properties, which may be useful in the development of new drugs. However, one limitation is the lack of understanding of the compound’s full biochemical and physiological effects, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of 5-bromo-1-butyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its potential therapeutic applications in the treatment of inflammation, cancer, and neurodegenerative diseases. Another direction is to study the compound’s mechanism of action in more detail, in order to fully understand its biochemical and physiological effects. Additionally, the compound’s potential toxicity and side effects should be studied in order to determine its safety for human use.

Synthesis Methods

The synthesis method for 5-bromo-1-butyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one involves the reaction of 2-bromo-1-(4-methoxyphenyl)ethanone with 1,3-dihydro-2H-indol-2-one in the presence of sodium hydride and n-butyl bromide. The resulting product is then treated with sodium hydroxide to obtain the final compound.

Scientific Research Applications

5-bromo-1-butyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has shown potential therapeutic applications in various scientific research fields. It has been studied for its anti-inflammatory, anticancer, and antitumor properties. In addition, it has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer’s and Parkinson’s.